Cas no 24539-57-9 (Monohexyl Phthalate)

• Product Name: Monohexyl Phthalate
• CAS No: 24539-57-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00517703
• CID: 264664
• PubChem ID: 87575405
• Update Time: 2025-10-29

Monohexyl Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-hexyl ester
• Monohexyl Phthalate
• Mono-n-hexyl phthalate
• PHTHALIC ACID MONO-N-HEXYL ESTER
• Einecs 246-302-8
• Hexyl hydrogen phthalate
• N-HEXYLPHTHALATE
• Phthalic acid 1-hexyl ester
• Phthalic acid hydrogen 1-hexyl ester
• PHTHALIC ACID MONOHEXYL ESTER
• Phthalsaeure-monohexylester
• 1,2-Benzenedicarboxylic acid, monohexyl ester
• 2-(Hexyloxycarbonyl)benzoic acid
• 2-[(hexyloxy)carbonyl]benzoic acid
• 2-hexoxycarbonylbenzoic acid
• CBDivE_005259
• Phthalic acid, monohexyl ester
• XOSNGXNHDRYFEF-UHFFFAOYSA-N
• SCHEMBL302874
• MFCD00517703
• AS-65786
• mono-hexyl phthalate
• NS00049909
• DTXSID40947420
• 2-[(HEXYLOXY)CARBONYL]BENZOATE
• D92105
• CS-0323892
• 24539-57-9
• AKOS037646016
• CHEBI:132604
• ZAA53957
• AI3-06032
• P1313
• Q27225615
• 2-((Hexyloxy)carbonyl)benzoic acid
• 1,2-Benzenedicarboxylic acid, 1-hexyl ester
• HY-W278777
• MONOHEXYLPHTHALATE

• MDL： MFCD00517703
• Inchi： 1S/C14H18O4/c1-2-3-4-7-10-18-14(17)12-9-6-5-8-11(12)13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,16)
• InChI Key： XOSNGXNHDRYFEF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCC

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 388.8±25.0 °C at 760 mmHg
• Flash Point: 142.1±16.7 °C
• Refractive Index: 1.524
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 63.60000
• LogP: 3.12190
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Monohexyl Phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monohexyl Phthalate

Monohexyl Phthalate: A Comprehensive Overview

Monohexyl Phthalate, also known as Hexyl Phthalate, is a chemical compound with the CAS number 24539-57-9. It belongs to the class of phthalate esters, which are widely used in various industrial and consumer applications. This compound is derived from phthalic anhydride and hexanol, making it a versatile material with unique properties that have been extensively studied in recent years.

The chemical structure of Monohexyl Phthalate consists of a phthalic acid backbone esterified with a hexanol group. This structure contributes to its physical and chemical properties, such as its melting point, boiling point, and solubility characteristics. Recent studies have highlighted the importance of understanding these properties for optimizing its use in different industries.

One of the most significant applications of Monohexyl Phthalate is in the manufacturing of plastics and polymers. It acts as a plasticizer, enhancing the flexibility and durability of materials such as polyvinyl chloride (PVC). The ability of phthalate esters like Monohexyl Phthalate to improve the mechanical properties of plastics has made them indispensable in various sectors, including construction, automotive, and electronics.

In addition to its industrial applications, Monohexyl Phthalate has found uses in personal care products, such as cosmetics and fragrances. Its ability to dissolve essential oils and other fragrance components makes it a valuable ingredient in the formulation of perfumes and lotions. However, recent research has raised concerns about the potential health effects of phthalates, prompting further investigation into their safety profiles.

The environmental impact of Monohexyl Phthalate is another area of active research. Studies have examined its biodegradation rates, toxicity to aquatic organisms, and potential accumulation in the environment. Understanding these factors is crucial for developing sustainable practices and regulations surrounding the use of phthalates.

Recent advancements in analytical techniques have improved our ability to detect and quantify Monohexyl Phthalate in various matrices, such as water, soil, and biological samples. These methods include gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), which provide high sensitivity and specificity for detecting trace amounts of the compound.

The pharmacokinetics and toxicokinetics of Monohexyl Phthalate have also been studied to assess its potential risks to human health. Research has focused on absorption, distribution, metabolism, and excretion pathways, as well as potential adverse effects on reproductive systems and endocrine function.

In conclusion, Monohexyl Phthalate, with its CAS number 24539-57-9, remains a critical compound in various industries due to its unique properties and wide-ranging applications. Ongoing research continues to shed light on its environmental impact, health effects, and optimal use across different sectors.